![molecular formula C20H25N3O4 B4615086 ethyl 4-({[4-(2-furylmethyl)-1-piperazinyl]acetyl}amino)benzoate](/img/structure/B4615086.png)
ethyl 4-({[4-(2-furylmethyl)-1-piperazinyl]acetyl}amino)benzoate
Overview
Description
Ethyl 4-({[4-(2-furylmethyl)-1-piperazinyl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.18450629 g/mol and the complexity rating of the compound is 486. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocycles in Asymmetric Synthesis
Research has shown that heterocyclic compounds, including those with structures related to ethyl 4-({[4-(2-furylmethyl)-1-piperazinyl]acetyl}amino)benzoate, play a crucial role in asymmetric synthesis. These compounds serve as chiral building blocks for the enantioselective synthesis of alkaloids, highlighting their importance in the construction of complex, bioactive molecules with specific optical properties (Hirai, Terada, Yamazaki, & Momose, 1992).
Analgesic Activities
A series of compounds structurally related to the query chemical have been prepared and evaluated for their analgesic and anti-inflammatory properties. These studies suggest potential pharmacological applications of such compounds, indicating their relevance in medicinal chemistry research (Manoury, Dumas, Najer, Branceni, Prouteau, & Lefèvre-Borg, 1979).
Organic Crystal Engineering
The role of substituted benzene compounds in organic crystal engineering has been explored, focusing on their ability to form hydrogen-bonded supramolecular structures. This research underscores the significance of such compounds in designing materials with specific physical properties (Portilla, Mata, Nogueras, Cobo, Low, & Glidewell, 2007).
Enzyme Inhibitory Activity
Compounds with similar structures have demonstrated enzyme inhibitory activity, particularly against acetyl- and butyrylcholinesterase. This suggests potential therapeutic applications for neurodegenerative diseases, highlighting the biochemical significance of these molecules (Hussain, Abbasi, Aziz‐ur‐Rehman, Siddiqui, Shah, Ashraf, Qurat-ul-ain, Ahmad, Malik, Lodhi, Khan, Shahid, & Fatima, 2017).
Antimicrobial Activities
The synthesis and study of related compounds have shown promising antimicrobial activities against various bacterial strains. This indicates the potential utility of such molecules in developing new antibacterial agents, which is crucial in the fight against drug-resistant infections (Desai & Chikhalia, 2005).
Properties
IUPAC Name |
ethyl 4-[[2-[4-(furan-2-ylmethyl)piperazin-1-yl]acetyl]amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O4/c1-2-26-20(25)16-5-7-17(8-6-16)21-19(24)15-23-11-9-22(10-12-23)14-18-4-3-13-27-18/h3-8,13H,2,9-12,14-15H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEDMEWWZZVFFDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)CC3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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